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Compound of Interest

Compound Name: 2-Methoxyethyl phenyl ether

Cat. No.: B1347079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Methoxyethyl
phenyl ether as a high-boiling point reaction medium for a variety of organometallic reactions.

Its unique physical properties make it an advantageous alternative to more traditional ethereal

solvents, particularly in reactions requiring elevated temperatures.

Introduction to 2-Methoxyethyl Phenyl Ether as a
Reaction Medium
2-Methoxyethyl phenyl ether, also known as 1-methoxy-2-phenoxyethane, is a colorless

liquid with a high boiling point, making it an excellent solvent for organometallic reactions that

require temperatures exceeding the boiling points of common solvents like diethyl ether or

tetrahydrofuran (THF).[1] Its ether structure allows for the solvation and stabilization of

organometallic reagents, similar to other ethereal solvents.

Key Advantages:

High Boiling Point: Enables reactions to be conducted at elevated temperatures, which can

be crucial for overcoming activation barriers and driving reactions to completion.
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Good Solvating Properties: The ether linkages effectively solvate metal centers in

organometallic reagents, promoting their formation and reactivity.

Chemical Inertness: Generally unreactive under many organometallic reaction conditions,

ensuring it does not interfere with the desired chemical transformation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Methoxyethyl phenyl ether is
presented in Table 1. These properties are essential for its application as a reaction solvent.

Property Value Reference

Molecular Formula C₉H₁₂O₂ --INVALID-LINK--

Molecular Weight 152.19 g/mol --INVALID-LINK--

Boiling Point 207 °C [1]

Melting Point -53 °C [1]

Density 0.997 g/mL [1]

Appearance Colorless liquid [1]

Solubility
Soluble in many organic

solvents
[1]

Applications in Organometallic Chemistry
2-Methoxyethyl phenyl ether can be employed as a solvent in a range of organometallic

reactions, including Grignard reactions and transition metal-catalyzed cross-coupling reactions.

Its high boiling point is particularly beneficial for reactions that are sluggish at lower

temperatures.

Grignard Reactions
While diethyl ether and THF are the most common solvents for Grignard reactions, 2-
Methoxyethyl phenyl ether can be used when higher reaction temperatures are necessary,

for example, with unreactive halides.
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Experimental Protocol: Formation of a Grignard Reagent

This protocol describes the general procedure for the formation of a Grignard reagent using 2-
Methoxyethyl phenyl ether as the solvent.

Materials:

Magnesium turnings

Organic halide (e.g., aryl bromide, aryl chloride)

2-Methoxyethyl phenyl ether (anhydrous)

Iodine crystal (as an initiator)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Preparation: Assemble a dry, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen/argon inlet. Flame-dry the glassware under a

stream of inert gas and allow it to cool to room temperature.

Initiation: Place the magnesium turnings in the flask. Add a small crystal of iodine.

Solvent Addition: Add a small portion of anhydrous 2-Methoxyethyl phenyl ether to the

flask, just enough to cover the magnesium turnings.

Reagent Addition: Dissolve the organic halide in anhydrous 2-Methoxyethyl phenyl ether
and add it to the dropping funnel. Add a small amount of the halide solution to the

magnesium suspension.

Reaction: The reaction is initiated by gentle warming. The disappearance of the iodine color

and the appearance of a cloudy solution indicate the formation of the Grignard reagent.

Completion: Once the reaction has started, add the remaining organic halide solution

dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to

stir the mixture at the elevated temperature until all the magnesium has been consumed.
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Caption: Workflow for Grignard reagent formation.

Transition Metal-Catalyzed Cross-Coupling Reactions
The high boiling point of 2-Methoxyethyl phenyl ether makes it a suitable solvent for various

transition metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira

couplings, which often require elevated temperatures to proceed efficiently.

General Considerations for Cross-Coupling Reactions:

Catalyst System: A palladium catalyst and appropriate ligands are typically required.

Base: A base is necessary to facilitate the catalytic cycle.

Inert Atmosphere: These reactions are sensitive to oxygen and should be performed under

an inert atmosphere.

Experimental Protocol: Suzuki-Miyaura Coupling
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This protocol outlines a general procedure for a Suzuki-Miyaura coupling reaction using 2-
Methoxyethyl phenyl ether.

Materials:

Aryl halide or triflate

Arylboronic acid or ester

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, Cs₂CO₃)

2-Methoxyethyl phenyl ether (anhydrous and degassed)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Setup: In a flame-dried Schlenk flask under an inert atmosphere, combine the aryl halide,

arylboronic acid, palladium catalyst, and base.

Solvent Addition: Add degassed, anhydrous 2-Methoxyethyl phenyl ether to the flask via

syringe.

Reaction: Heat the reaction mixture to the desired temperature (e.g., 100-150 °C) with

vigorous stirring.

Monitoring: Monitor the progress of the reaction by TLC or GC/MS.

Work-up: After the reaction is complete, cool the mixture to room temperature, dilute with an

organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer

over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography.
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Caption: Key components of a Suzuki-Miyaura coupling reaction.

Experimental Protocol: Heck Reaction

Materials:

Aryl halide or triflate

Alkene

Palladium catalyst (e.g., Pd(OAc)₂)

Ligand (e.g., PPh₃)

Base (e.g., Et₃N)
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2-Methoxyethyl phenyl ether (anhydrous and degassed)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the palladium catalyst

and ligand.

Reagent Addition: Add the aryl halide, alkene, and base to the flask.

Solvent Addition: Add degassed, anhydrous 2-Methoxyethyl phenyl ether.

Reaction: Heat the mixture to the required temperature (typically 80-140 °C) and stir until the

reaction is complete.

Work-up and Purification: Follow a similar work-up and purification procedure as described

for the Suzuki-Miyaura coupling.
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Caption: Catalytic cycle of the Heck reaction.
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Experimental Protocol: Sonogashira Coupling

Materials:

Aryl or vinyl halide

Terminal alkyne

Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

Copper(I) co-catalyst (e.g., CuI)

Base (e.g., Et₃N or other amine)

2-Methoxyethyl phenyl ether (anhydrous and degassed)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Setup: In a Schlenk flask under an inert atmosphere, combine the aryl/vinyl halide, terminal

alkyne, palladium catalyst, and copper(I) iodide.

Solvent and Base Addition: Add degassed, anhydrous 2-Methoxyethyl phenyl ether and

the amine base.

Reaction: Stir the reaction mixture at room temperature or heat to a moderate temperature

(e.g., 50-100 °C) until completion.

Work-up and Purification: After completion, perform a standard aqueous work-up and purify

the product by column chromatography.

Safety and Handling
General Precautions: 2-Methoxyethyl phenyl ether should be handled in a well-ventilated

fume hood. Avoid contact with skin and eyes. Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.
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Anhydrous Conditions: For organometallic reactions, it is crucial to use the solvent in its

anhydrous form. Traces of water can quench sensitive reagents like Grignard and

organolithium reagents.

Peroxide Formation: Like other ethers, 2-Methoxyethyl phenyl ether can form explosive

peroxides upon prolonged exposure to air and light. It should be stored in a tightly sealed,

opaque container and tested for peroxides before use, especially if it has been stored for an

extended period.

Conclusion
2-Methoxyethyl phenyl ether is a valuable high-boiling solvent for a variety of organometallic

reactions. Its ability to facilitate reactions at elevated temperatures opens up possibilities for

transformations that are difficult to achieve in lower-boiling ethereal solvents. Researchers and

drug development professionals can leverage the properties of this solvent to access a broader

range of chemical space and develop novel synthetic routes to complex molecules. Careful

consideration of its properties and adherence to safety protocols are essential for its successful

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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